![molecular formula C29H34IN5O3 B1192491 C-Gboxin](/img/no-structure.png)
C-Gboxin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
C-Gboxin is a functional Gboxin analogue that is suitable for live-cell ultraviolet crosslink conjugation and click chemistry.
Scientific Research Applications
Erythrocyte-cancer Hybrid Membrane-camouflaged Mesoporous Silica Nanoparticles Loaded with Gboxin for Glioma-targeting Therapy
- Objective : Developing a biomimetic drug delivery system targeting glioblastoma using Gboxin.
- Method : Gboxin-loaded mesoporous silica nanoparticles coated with Red Blood Cell (RBC) membrane for targeted GBM chemotherapy.
- Results : The developed system showed high stability, effective drug retention, and rapid release in tumor cells, demonstrating significant anti-cancer effects in vitro with specific recognition to GBM cells (Jiao et al., 2021).
Gboxin as an Oxidative Phosphorylation Inhibitor that Targets Glioblastoma
- Findings : Gboxin specifically inhibits the growth of primary mouse and human glioblastoma cells by compromising oxygen consumption and targeting mitochondrial oxidative phosphorylation complexes. It shows potential as a therapeutic agent for glioblastoma treatment (Shi et al., 2019).
Chitosan Nano-vehicles for Delivering a New Ag(I)curcuminoid-Gboxin Analog Complex in Cancer and Inflammation Therapy
- Development : A novel anticancer and anti-inflammatory agent based on a curcuminoid-Gboxin analog.
- Results : The synthesized complex showed significant anticancer and anti-inflammatory effects, with chitosan nanoparticles enhancing therapeutic effects and minimizing side impacts (Elbehairi et al., 2020).
Properties
Molecular Formula |
C29H34IN5O3 |
---|---|
Molecular Weight |
627.53 |
IUPAC Name |
2-(3-Azido-4-(prop-2-yn-1-yloxy)phenyl)-1-(2-(((1R,2S,5R)-2-isopropyl-5-methylcyclohexyl)oxy)-2-oxoethyl)-3-methyl-1H-benzo[d]imidazol-3-ium Iodide |
InChI |
InChI=1S/C29H34N5O3.HI/c1-6-15-36-26-14-12-21(17-23(26)31-32-30)29-33(5)24-9-7-8-10-25(24)34(29)18-28(35)37-27-16-20(4)11-13-22(27)19(2)3;/h1,7-10,12,14,17,19-20,22,27H,11,13,15-16,18H2,2-5H3;1H/q+1;/p-1/t20-,22+,27-;/m1./s1 |
InChI Key |
YTJKIKMOISVWNK-UQEVQSNKSA-M |
SMILES |
C[N+]1=C(C2=CC=C(OCC#C)C(N=[N+]=[N-])=C2)N(CC(O[C@H]3[C@H](C(C)C)CC[C@@H](C)C3)=O)C4=CC=CC=C41.[I-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
C-Gboxin; C Gboxin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.